Cas no 2172029-78-4 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid
• CAS No: 2172029-78-4
• MF: C₂₅H₂₉N₃O₆
• MW: 467.514266729355
• CID: 6557396
• PubChem ID: 165541578
• Update Time: 2025-05-24

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-2,2-dimethylbutanoic acid
• EN300-1480123
• 2172029-78-4

• Inchi： 1S/C25H29N3O6/c1-25(2,23(31)32)11-12-26-21(29)13-27-22(30)14-28-24(33)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20H,11-15H2,1-2H3,(H,26,29)(H,27,30)(H,28,33)(H,31,32)
• InChI Key： JJXLCIWARCHEMU-UHFFFAOYSA-N
• SMILES： O(C(NCC(NCC(NCCC(C(=O)O)(C)C)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.20563565g/mol
• Monoisotopic Mass: 467.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid

Introduction to 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic Acid (CAS No. 2172029-78-4)

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid, identified by its CAS number 2172029-78-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for various biological applications, particularly in the realm of drug development and therapeutic intervention.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes fluoren-9-yl and methoxycarbonyl moieties. These features contribute to its unique chemical behavior and potential biological activity. The presence of multiple acetamido groups further enhances its reactivity and solubility, making it a versatile candidate for further chemical modifications and functionalization.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid suggests that it may have the potential to interact with specific targets in the body, thereby influencing cellular processes and disease mechanisms.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The fluoren-9-yl moiety is known for its ability to enhance the binding affinity and selectivity of molecules towards their biological targets. This property makes it an attractive component for designing drugs that can selectively interact with specific receptors or enzymes involved in disease pathways.

The compound's multiple acetamido groups also contribute to its potential as a therapeutic agent. These groups can serve as sites for further chemical modifications, allowing researchers to tailor the properties of the molecule to specific needs. For instance, they can be used to introduce additional functionalities that enhance solubility, improve bioavailability, or increase stability under various conditions.

Recent studies have begun to explore the pharmacological potential of compounds with similar structural features. Research has shown that molecules containing fluorene derivatives often exhibit significant biological activity, particularly in the context of anticancer and anti-inflammatory applications. The methoxycarbonyl group in this compound may also contribute to its pharmacological properties by enhancing metabolic stability and reducing degradation rates.

The synthesis of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid represents a significant achievement in synthetic chemistry. The complexity of its structure requires meticulous planning and execution to ensure high yield and purity. Advanced synthetic techniques, including multi-step organic reactions and purification methods such as chromatography, are employed to obtain the desired product.

The chemical synthesis of this compound also highlights the importance of understanding reaction mechanisms and intermediates. Each step in the synthesis must be carefully optimized to minimize side reactions and maximize efficiency. This level of precision is crucial for producing high-quality compounds that can be used in further research and development.

In addition to its pharmacological potential, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid may also find applications in other areas, such as material science and industrial chemistry. Its unique structural features make it a candidate for developing novel materials with specific properties, such as enhanced stability or improved functionality.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its biological activity and developing new applications. As our understanding of molecular interactions continues to grow, compounds like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid are likely to play a crucial role in advancing therapeutic strategies across various fields.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-2,2-dimethylbutanoic acid (CAS No. 2172029-78-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate structure and functional groups make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to become an important asset in the quest for innovative medical solutions.